Cas no 878058-91-4 (N-(4-methylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(4-methylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878058-91-4
• MF: C₂₃H₂₅N₃O₅S
• MW: 455.526704549789
• CID: 5516553
• Update Time: 2025-06-13

N-(4-methylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfonylacetamide
• N-(4-methylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C23H25N3O5S/c1-17-6-8-18(9-7-17)24-22(27)16-32(29,30)21-14-26(20-5-3-2-4-19(20)21)15-23(28)25-10-12-31-13-11-25/h2-9,14H,10-13,15-16H2,1H3,(H,24,27)
• InChI Key： DNIWQEVLBIMSBT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CS(C1C2=C(N(CC(N3CCOCC3)=O)C=1)C=CC=C2)(=O)=O

Additional information on N-(4-methylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

Introduction to N-(4-methylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-methylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide, with the CAS number 878058-91-4, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its role in the development of novel therapeutic agents.

The structural composition of N-(4-methylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide is a testament to the ingenuity of modern medicinal chemistry. The presence of a 4-methylphenyl group provides a hydrophobic anchor, enhancing the compound's binding affinity to target proteins. Concurrently, the sulfonyl moiety introduces a polar interaction site, crucial for effective receptor engagement. The indole ring system, further augmented by a morpholine substituent, adds another layer of complexity, enabling diverse pharmacological interactions.

In recent years, significant advancements have been made in understanding the role of indole derivatives in drug discovery. The indole scaffold, known for its biological activity, has been extensively studied for its potential in treating various diseases, including cancer and neurological disorders. The incorporation of a morpholine group into the indole derivative enhances solubility and bioavailability, making it an attractive candidate for further development.

The sulfonylacetamide portion of the molecule plays a pivotal role in modulating enzyme activity. Sulfonyl compounds are well-documented for their inhibitory effects on enzymes such as kinases and carbonic anhydrases. By leveraging this property, N-(4-methylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide holds promise as a tool for investigating enzyme function and developing targeted therapies.

Recent studies have highlighted the importance of structure-based drug design in optimizing therapeutic efficacy. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds with high binding affinity and selectivity. N-(4-methylphenyl)-2-({1-2-(morpholin-4-yloxy)-2 oxoethyl - 1H-indol - 3 - ylsulfonyl})acetamide exemplifies how strategic modifications can enhance pharmacological properties.

The morpholine group in particular has been implicated in improving drug-like properties such as metabolic stability and cell permeability. This has been demonstrated through various preclinical studies where morpholine derivatives have shown enhanced bioavailability compared to their non-substituted counterparts. The integration of this moiety into N-(4-methylphenyl)-2-{(1 - 2 - (morpholin - 4 - yloxy) - 2 oxoethyl - 1H-indol - 3 - ylsulfonyl})acetamide underscores its potential as a versatile pharmacophore.

In the context of contemporary research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). These interactions are critical for numerous cellular processes and are often implicated in disease pathogenesis. The unique structural features of N-(4-methylphenyl)-2-{(1 - 2 - (morpholin - 4 - yloxy) - 2 oxoethyl - 1H-indol - 3 - ylsulfonyl})acetamide make it a promising candidate for disrupting aberrant PPIs associated with various disorders.

Efforts are underway to explore the therapeutic potential of this compound through both in vitro and in vivo studies. Initial findings suggest that it exhibits significant activity against certain enzymes and may have applications in treating conditions such as inflammation and metabolic disorders. Further research is warranted to fully elucidate its mechanism of action and therapeutic index.

The synthesis of N-(4-methylphenyl)-2-{(1 - 2 - (morpholin - 4 - yloxy) - 2 oxoethyl - 1H-indol - 3 - ylsulfonyl})acetamide presents unique challenges due to its complex structural architecture. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to achieve the desired product.

The chemical properties of this compound, including its solubility, stability, and reactivity, have been thoroughly characterized. These properties are essential for determining its suitability for various applications, such as drug formulation and delivery systems. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been utilized to confirm the molecular structure.

In conclusion, N-(4-methylphenyl)-2-{(1 - 2 -(morpholin – 4 – yloxy) – 20x0 ethyl – l H – indol – 3 – ylsulfonyl})acetamide is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for modulating biological pathways and developing novel therapeutics. Continued research efforts are expected to uncover further insights into its mechanisms of action and therapeutic applications.